N-((3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-4-(trifluoromethoxy)benzamide

• IUPAC Name: N-[(3-methyl-4-oxophthalazin-1-yl)methyl]-4-(trifluoromethoxy)benzamide
• InChI: InChI=1S/C18H14F3N3O3/c1-24-17(26)14-5-3-2-4-13(14)15(23-24)10-22-16(25)11-6-8-12(9-7-11)27-18(19,20)21/h2-9H,10H2,1H3,(H,22,25)
• InChI Key: XVSHDFVJJRZPRV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=CC=CC=C2C(=N1)CNC(=O)C3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C18H14F3N3O3
• Molecular Weight: 377.3 g/mol

Description

N-((3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-4-(trifluoromethoxy)benzamide is a useful research compound. Its molecular formula is C18H14F3N3O3 and its molecular weight is 377.323. The purity is usually 95%.
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Scientific Research Applications

Molecular Derivatives and Synthesis Techniques

Studies have developed various molecular derivatives and synthesis techniques involving N-((3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-4-(trifluoromethoxy)benzamide or related compounds, focusing on improving their application in scientific research. For instance, synthesis techniques have been devised for thiadiazolobenzamide and its complexes with Ni and Pd, highlighting a methodological approach to creating new compounds through reactions that form new bonds between sulfur and nitrogen atoms (Adhami et al., 2012). These methodologies provide a foundation for developing compounds with specific properties for various research applications.

Fluorescent Sensing Films

Derivatization of naphthalene diimide has led to the development of fluorescent 3,4,5-tris(dodecyloxy)benzamide derivatives of NDI, demonstrating superior self-assembly and forming gels with multiple solvents. This property has been utilized to create fluorescent films sensitive and selective to the presence of aniline vapor, showcasing the compound's application in developing high-performance fluorescent sensing films (Fan et al., 2016).

Supramolecular Gelators

N-(thiazol-2-yl)benzamide derivatives have been synthesized to investigate their gelation behavior, aiming to understand the influence of methyl functionality and multiple non-covalent interactions on their properties. These studies have led to identifying compounds displaying gelation behavior towards ethanol/water and methanol/water mixtures, emphasizing the role of non-covalent interactions in the formation of supramolecular gels (Yadav & Ballabh, 2020).

Anticancer Evaluation

Research into the synthesis and anticancer evaluation of benzimidazole derivatives, including those with structural similarities to N-((3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-4-(trifluoromethoxy)benzamide, has been conducted to explore their potential in treating cancer. These studies involve synthesizing a variety of compounds and evaluating their effectiveness against cancer cell lines, providing insights into the development of new anticancer agents (Salahuddin et al., 2014).